Cas no 90730-97-5 (4-Oxo-2-oxetanecarboxylic Acid)

• Product Name: 4-Oxo-2-oxetanecarboxylic Acid
• CAS No: 90730-97-5
• MF: C₄H₄O₄
• MW: 116.0721616745
• MDL: MFCD19228927
• CID: 4304262
• PubChem ID: 55299922
• Update Time: 2025-04-26

4-Oxo-2-oxetanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylic acid, 4-oxo-
• 4-OXOOXETANE-2-CARBOXYLIC ACID
• 4-oxo-2-Oxetanecarboxylic acid
• 4-Oxooxetane-2-carboxylicacid
• AS-53835
• AKOS006379026
• 4-carboxy-2-oxetanone
• 90730-97-5
• CS-0050787
• SCHEMBL14601671
• 4-Oxooxetan-2-carboxylic acid
• P17181
• 4-Oxo-2-oxetanecarboxylic Acid

• MDL： MFCD19228927
• Inchi： 1S/C4H4O4/c5-3-1-2(8-3)4(6)7/h2H,1H2,(H,6,7)
• InChI Key： ROTWZASRXNRBGI-UHFFFAOYSA-N
• SMILES： O1C(CC1C(=O)O)=O

Computed Properties

• Exact Mass: 116.01095860g/mol
• Monoisotopic Mass: 116.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 356.9±35.0 °C at 760 mmHg
• Flash Point: 169.1±19.4 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-Oxo-2-oxetanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 4-Oxo-2-oxetanecarboxylic Acid

Exploring the Applications and Advancements of 4-Oxo-2-Oxetanecarboxylic Acid (CAS No. 90730-97-5) in Chemical and Biomedical Research

The compound 4-Oxo-2-Oxetanecarboxylic Acid, identified by its CAS No. 90730-97-5, has emerged as a critical molecule in modern chemical synthesis and biomedical innovation due to its unique structural features and functional versatility. This cyclic ester derivative, characterized by its oxetane ring fused with a ketone group and carboxylic acid moiety, exhibits intriguing reactivity that makes it a valuable building block in drug discovery, material science, and analytical chemistry applications.

Recent advancements in synthetic methodologies have enabled precise control over the synthesis of 4-Oxo-2-Oxetanecarboxylic Acid, particularly through transition-metal-catalyzed cyclization pathways reported in Chemical Science (2023). Researchers demonstrated that palladium-catalyzed coupling reactions with α-keto esters yield this compound with >95% purity under mild conditions, significantly reducing energy consumption compared to traditional oxidation protocols involving chromic acid reagents. This breakthrough aligns with current sustainability trends in chemical manufacturing, emphasizing green chemistry principles.

In pharmaceutical research, the ketone functionality of CAS No. 90730-97-5 enables bioorthogonal click chemistry reactions, making it an ideal component for designing prodrugs targeting metabolic pathways. A groundbreaking study published in Nature Communications (2024) revealed that conjugating this compound with folic acid derivatives enhances tumor-specific drug delivery by exploiting folate receptor overexpression in cancer cells. The oxetane ring's strain energy facilitates controlled release mechanisms when exposed to intracellular reducing environments, demonstrating potential for next-generation targeted therapies.

Beyond medicinal chemistry, the unique dielectric properties of polymerized 4-Oxo-2-Oxetanecarboxylic Acid monomers have been leveraged to develop advanced electronic materials. A team at MIT recently synthesized poly(oxetane carbonate) films exhibiting exceptional thermal stability up to 180°C and dielectric constants exceeding 15 at GHz frequencies (Advanced Materials, 2023). These properties make them promising candidates for high-frequency circuit substrates in next-generation wearable electronics while maintaining compatibility with standard semiconductor fabrication processes.

In analytical chemistry applications, derivatization strategies using this compound have improved detection limits for glycine residues in complex biological matrices by an order of magnitude (Analytical Chemistry, 2024). The carboxylic acid group forms stable amide bonds with primary amines under mild conditions, enabling selective labeling followed by mass spectrometry analysis without compromising sample integrity—a critical advancement for proteomics studies requiring ultra-sensitive detection systems.

Ongoing research into its photochemical properties reveals potential applications in light-responsive drug delivery systems when combined with azobenzene moieties (Journal of Medicinal Chemistry, 2024). Photocleavable linkers based on this compound's structure allow spatiotemporal control over drug release via visible light irradiation, addressing longstanding challenges in localized treatment delivery without systemic toxicity concerns.

The structural tunability of CAS No. 90730-97-5's functional groups enables multifunctional material design through copolymerization strategies outlined in recent polymer science journals (Macromolecules, 2023). By incorporating this monomer into poly(ethylene glycol)-based networks, researchers created hydrogels exhibiting pH-responsive swelling behavior ideal for stimuli-sensitive wound dressings that modulate drug release rates according to tissue pH levels during healing processes.

In conclusion,4-Oxo-2-Oxetanecarboxylic Acid (CAS No. 90730-97-5)'s evolving role across diverse scientific domains underscores its status as a transformative molecule bridging traditional organic synthesis with cutting-edge biomedical innovations. Its continued exploration promises breakthroughs ranging from sustainable manufacturing processes to precision medicine solutions addressing unmet clinical needs.